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molecular formula C13H14N2O B8602208 N-(1-phenylbut-3-ynyl)-4,5-dihydrooxazol-2-amine

N-(1-phenylbut-3-ynyl)-4,5-dihydrooxazol-2-amine

Cat. No. B8602208
M. Wt: 214.26 g/mol
InChI Key: YERYAFXEOGCHSH-UHFFFAOYSA-N
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Patent
US08080570B2

Procedure details

A solution of 200 mg of 1-(2-chloroethyl)-3-(1-phenylbut-3-ynyl)urea (Formula 18) in 5 mL of water was heated at 100° C. for 2.5 hours. The reaction mixture was cooled to room temperature. Then, a saturated solution of sodium carbonate was added until the pH of the solution was greater than 8. The mixture was extracted with ethyl acetate. Combined ethyl acetate was washed with brine, dried over sodium sulfate and concentrated. Column chromatography (4% 7N NH3 in CH3OH/CH2Cl2) gave 54 mg of N-(1-phenylbut-3-ynyl)-4,5-dihydrooxazol-2-amine (Formula 19) as a white solid. 1H NMR (300 MHz, CDCl3) δ 1.98-2.00 (m, 1H), 2.66-2.84 (m, 2H), 3.68-3.76 (m, 2H), 4.20-4.26 (m, 2H), 4.83-4.87 (m, 1H), 7.25-7.39 (m, 5H).
Name
1-(2-chloroethyl)-3-(1-phenylbut-3-ynyl)urea
Quantity
200 mg
Type
reactant
Reaction Step One
Name
Formula 18
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
5 mL
Type
solvent
Reaction Step One
Name
sodium carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
NH3
Yield
4%
Name
N-(1-phenylbut-3-ynyl)-4,5-dihydrooxazol-2-amine

Identifiers

REACTION_CXSMILES
Cl[CH2:2][CH2:3][NH:4][C:5]([NH:7][CH:8]([C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1)[CH2:9][C:10]#[CH:11])=[O:6].C(=O)([O-])[O-].[Na+].[Na+]>O>[NH3:4].[C:12]1([CH:8]([NH:7][C:5]2[O:6][CH2:2][CH2:3][N:4]=2)[CH2:9][C:10]#[CH:11])[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1 |f:1.2.3|

Inputs

Step One
Name
1-(2-chloroethyl)-3-(1-phenylbut-3-ynyl)urea
Quantity
200 mg
Type
reactant
Smiles
ClCCNC(=O)NC(CC#C)C1=CC=CC=C1
Name
Formula 18
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClCCNC(=O)NC(CC#C)C1=CC=CC=C1
Name
water
Quantity
5 mL
Type
solvent
Smiles
O
Step Two
Name
sodium carbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
Combined ethyl acetate was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
NH3
Type
product
Smiles
N
Measurements
Type Value Analysis
AMOUNT: MOLARITY
YIELD: PERCENTYIELD 4%
Name
N-(1-phenylbut-3-ynyl)-4,5-dihydrooxazol-2-amine
Type
product
Smiles
C1(=CC=CC=C1)C(CC#C)NC=1OCCN1
Measurements
Type Value Analysis
AMOUNT: MASS 54 mg
YIELD: CALCULATEDPERCENTYIELD 63.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.